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molecular formula C14H19NO2 B8721912 Methyl 4-(1-methylpiperidin-4-YL)benzoate

Methyl 4-(1-methylpiperidin-4-YL)benzoate

Cat. No. B8721912
M. Wt: 233.31 g/mol
InChI Key: UROWMDQPNMWMNZ-UHFFFAOYSA-N
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Patent
US07737149B2

Procedure details

Water (0.4 mL), paraformaldehyde (0.742 g, 24.71 mmol) and acetic acid (1.415 mL, 24.71 mmol) were added to a stirred suspension of methyl 4-piperidin-1-ium-4-ylbenzoate chloride (1.58 g, 6.18 mmol) in THF (40 mL) under nitrogen. Sodium cyanoborohydride (0.582 g, 9.27 mmol) was added portion wise over a period of 10 mins. The resulting mixture was stirred at 60° C. for 18 h. The reaction mixture was evaporated to dryness and mixed with water (30 mL) and 1M HCl (10 mL). The solution was washed with ethyl acetate (2×25 mL), basified with solid potassium carbonate and extracted ethyl acetate (2×25 mL). The organic layer was washed with saturated brine and dried over MgSO4, filtered and evaporated to afford pure methyl 4-(1-methylpiperidin-4-yl)benzoate (0.784 g, 54.4%) as a colourless oil which solidified on standing.
Quantity
0.582 g
Type
reactant
Reaction Step One
Quantity
0.742 g
Type
reactant
Reaction Step Two
Quantity
1.415 mL
Type
reactant
Reaction Step Two
Name
methyl 4-piperidin-1-ium-4-ylbenzoate chloride
Quantity
1.58 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.4 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
C=O.[C:3](O)(=O)C.[Cl-].[NH2+:8]1[CH2:13][CH2:12][CH:11]([C:14]2[CH:23]=[CH:22][C:17]([C:18]([O:20][CH3:21])=[O:19])=[CH:16][CH:15]=2)[CH2:10][CH2:9]1.C([BH3-])#N.[Na+]>C1COCC1.O>[CH3:3][N:8]1[CH2:13][CH2:12][CH:11]([C:14]2[CH:23]=[CH:22][C:17]([C:18]([O:20][CH3:21])=[O:19])=[CH:16][CH:15]=2)[CH2:10][CH2:9]1 |f:2.3,4.5|

Inputs

Step One
Name
Quantity
0.582 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Step Two
Name
Quantity
0.742 g
Type
reactant
Smiles
C=O
Name
Quantity
1.415 mL
Type
reactant
Smiles
C(C)(=O)O
Name
methyl 4-piperidin-1-ium-4-ylbenzoate chloride
Quantity
1.58 g
Type
reactant
Smiles
[Cl-].[NH2+]1CCC(CC1)C1=CC=C(C(=O)OC)C=C1
Name
Quantity
40 mL
Type
solvent
Smiles
C1CCOC1
Name
Quantity
0.4 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 60° C. for 18 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated to dryness
ADDITION
Type
ADDITION
Details
mixed with water (30 mL) and 1M HCl (10 mL)
WASH
Type
WASH
Details
The solution was washed with ethyl acetate (2×25 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted ethyl acetate (2×25 mL)
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
18 h
Name
Type
product
Smiles
CN1CCC(CC1)C1=CC=C(C(=O)OC)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.784 g
YIELD: PERCENTYIELD 54.4%
YIELD: CALCULATEDPERCENTYIELD 54.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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